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Compound of Interest

Compound Name: Granisetron-d3

Cat. No.: B195961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and analytical
applications of Granisetron-d3. The content is intended to support researchers, scientists, and
professionals in the field of drug development in the safe and effective use of this isotopically
labeled compound.

Safety Data Sheet (SDS) Summary

The safety profile of Granisetron-d3 is largely extrapolated from its non-deuterated
counterpart, Granisetron Hydrochloride. It is crucial to handle this compound in a laboratory
setting with appropriate safety measures.

Physical and Chemical Properties
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Property Value Source

1-(methyl-d3)-N-[(3-end0)-9-
) methyl-9-azabicyclo[3.3.1]non-
Chemical Name _ N/A
3-yl]-1H-indazole-3-

carboxamide

CAS Number 1224925-76-1 N/A
Molecular Formula C1sH21D3N4O N/A
Molecular Weight 315.4 g/mol N/A
Appearance Solid N/A
Solubility Soluble in Methanol N/A
Storage -20°C N/A

Hazard Identification and Toxicological Data

Granisetron Hydrochloride is harmful if swallowed.[1][2] The toxicological properties of
Granisetron-d3 have not been thoroughly investigated, and it should be handled with care.
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Hazard Description

Source

LD50 (Rat): 350 mg/kg (for

Acute Oral Toxicity )
Granisetron HCI)

[1]

Skin Corrosion/Irritation No data available

[1]

Serious Eye Damage/Irritation No data available

[1]

Not mutagenic in in vitro Ames
test and mouse lymphoma cell
forward mutation assay.
However, it produced a
Mutagenicity significant increase in UDS in

Hela cells in vitro and a
significant increased incidence
of cells with polyploidy in an in
vitro human lymphocyte

chromosomal aberration test.

[3]

First Aid Measures

Exposure Route First Aid Procedure

Source

If swallowed, call a poison
Ingestion center or doctor if you feel

unwell. Rinse mouth.

[1]14]

If breathed in, move person
) into fresh air. If not breathing,
Inhalation ) e o
give artificial respiration.

Consult a physician.

[1]3]

) Wash off with soap and plenty
Skin Contact o
of water. Consult a physician.

[1]14]

Flush eyes with water as a
Eye Contact ]
precaution.

[1]3]

Handling, Storage, and Personal Protection
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Aspect

Recommendation

Source

Handling

Avoid contact with skin and
eyes. Avoid formation of dust
and aerosols. Provide

appropriate exhaust ventilation

at places where dust is formed.

[1]5]

Storage

Keep container tightly closed
in a dry and well-ventilated
place. Store at -20°C. Light

sensitive.

[1]5]

Eye Protection

Safety glasses with side-
shields conforming to EN166.

[5][6]

Hand Protection

Handle with gloves. Gloves

must be inspected prior to use.

[1]5]

Body Protection

Complete suit protecting
against chemicals. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

[1]

Respiratory Protection

For nuisance exposures use
type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher level protection use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.

[1]

Mechanism of Action and Signaling Pathway

Granisetron is a potent and highly selective antagonist of the serotonin 5-HT3 receptor.[7] Its

antiemetic properties are mediated through the blockade of these receptors at both peripheral
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and central locations.

Chemotherapeutic agents can cause the release of serotonin from enterochromaffin cells in the
small intestine. This serotonin then activates 5-HT3 receptors on vagal afferent nerves, which
transmit signals to the medullary vomiting center, inducing nausea and vomiting. Granisetron
competitively inhibits these 5-HT3 receptors, thereby blocking the emetic signal.

The 5-HT3 receptor is a ligand-gated ion channel. Upon binding of serotonin, the channel
opens, allowing for the influx of cations (primarily Na* and Ca2*), leading to neuronal
depolarization. Granisetron, by blocking the binding of serotonin, prevents this channel opening
and subsequent depolarization.
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Caption: 5-HT3 Receptor Signaling Pathway and Inhibition by Granisetron.
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Experimental Protocol: Quantification of
Granisetron using Granisetron-d3 as an Internal
Standard by LC-MS/MS

Granisetron-d3 is primarily used as an internal standard (IS) for the accurate quantification of

granisetron in biological matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). The following is a representative protocol synthesized from published methods.

Materials and Reagents

Granisetron analytical standard

Granisetron-d3 (Internal Standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Ultrapure water

Biological matrix (e.g., human plasma)

Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve granisetron and Granisetron-d3
in methanol to prepare individual stock solutions.

Working Solutions: Prepare serial dilutions of the granisetron stock solution with
methanol:water (1:1, v/v) to create calibration standards and quality control (QC) samples.

Internal Standard Working Solution: Dilute the Granisetron-d3 stock solution with
methanol:water (1:1, v/v) to a final concentration of 10 ng/mL.
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Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample (calibration standard, QC, or unknown), add 20 uL of the
Granisetron-d3 internal standard working solution.

e Add 300 pL of acetonitrile to precipitate proteins.
e Vortex mix for 1 minute.
e Centrifuge at 13,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

Inject a 5 pL aliquot into the LC-MS/MS system.

LC-MS/MS Conditions
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Parameter Condition
LC System Agilent 1200 Series or equivalent
Column C18 column (e.g., 50 x 2.1 mm, 1.8 pum)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Start with 10% B, ramp to 90% B over 3 min,

Gradient hold for 1 min, return to 10% B and equilibrate
for 2 min.

Flow Rate 0.3 mL/min

Column Temperature 40°C

MS System

Triple quadrupole mass spectrometer (e.g., AB
Sciex API 4000)

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

Granisetron: 313.2 —» 138.1; Granisetron-d3:
316.2 - 1411

Collision Energy

Optimized for each transition

Data Analysis

Quantify granisetron in unknown samples by constructing a calibration curve from the peak

area ratio of granisetron to Granisetron-d3 versus the concentration of the calibration

standards.

© 2025 BenchChem. All rights reserved.

8/10 Tech Support


https://www.benchchem.com/product/b195961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Granisetron Quantification

Sample Preparation Protein Precipitation o ! y - Data Analysis
@_’( (Plasma + IS) (Acetonitrile) @ LC-MS/MS Analysis (Calibration Curve)

Click to download full resolution via product page

Caption: Workflow for Granisetron Quantification using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Granisetron-d3: A Technical Guide to Safety, Handling,
and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195961#safety-data-sheet-and-handling-of-
granisetron-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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